BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Handling of 2-
fluoro-5-(hydroxymethyl)benzoic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-fluoro-5-(hydroxymethyl)benzoic
Acid

Cat. No.: B1304772

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. It is not a substitute for a comprehensive risk assessment and should be
used in conjunction with institutional safety protocols and the most current Safety Data Sheet
(SDS) from the supplier.

Introduction

2-fluoro-5-(hydroxymethyl)benzoic acid (CAS No: 481075-38-1) is a fluorinated aromatic
carboxylic acid.[1][2][3] Its structural features, including a carboxylic acid, a hydroxymethyl
group, and a fluorine atom, make it a potentially valuable building block in medicinal chemistry
and materials science. As with any chemical substance, a thorough understanding of its
hazards and proper handling procedures is paramount to ensure the safety of laboratory
personnel and the integrity of research. This guide provides an in-depth overview of the safety
and handling of 2-fluoro-5-(hydroxymethyl)benzoic acid.

Hazard Identification and Classification

2-fluoro-5-(hydroxymethyl)benzoic acid is classified as a hazardous substance. The primary
hazards are related to irritation of the skin, eyes, and respiratory system.[3]

GHS Classification:[1][3]
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o Skin Irritation: Category 2[3]

e Serious Eye Irritation: Category 2A[3]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[3]

Signal Word: Warning[3]

Hazard Statements:[3]

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

The following table summarizes the hazard information from available Safety Data Sheets.

Hazard Class GHS Category Signal Word Hazard Statement
Skin ] H315: Causes skin
) o 2 Warning o
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o 2A Warning S
Damage/Eye lIrritation eye irritation

Specific target organ
o ] ] H335: May cause
toxicity (single 3 Warning ) o
respiratory irritation
exposure)

Physical and Chemical Properties

Limited information is available regarding the physical and chemical properties of 2-fluoro-5-
(hydroxymethyl)benzoic acid.
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Property Value
Molecular Formula CsH7FOs3
Molecular Weight 170.14 g/mol
Physical State Solid

CAS Number 481075-38-1

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the

chemical's integrity.

4.1. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:[3]

Protection Type

Specification

Eye/Face

Chemical safety goggles or glasses with side
shields. A face shield may be necessary for

splash hazards.

Hand

Chemically resistant gloves (e.qg., nitrile,
neoprene). Inspect gloves for integrity before

each use.

Body

Laboratory coat, long-sleeved clothing. For
larger quantities or splash potential, a chemical-

resistant apron may be required.

Respiratory

Use in a well-ventilated area. If dusts are
generated and ventilation is inadequate, a
NIOSH-approved respirator with a particulate

filter is recommended.

4.2. Handling
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o Work in a well-ventilated area, preferably in a chemical fume hood.[3]

e Avoid generating dust.[3]

e Avoid contact with skin, eyes, and clothing.[3]

e Do not breathe dust.[3]

e Wash hands thoroughly after handling.[3]

e Do not eat, drink, or smoke in the laboratory.[3]

4.3. Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[3]

e The compound is reported to be hygroscopic; store under an inert atmosphere if necessary.

[3]

o Store away from incompatible materials such as strong oxidizing agents.[3]

First Aid Measures

In case of exposure, immediate action is critical.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[3]

Accidental Release Measures and Disposal

6.1. Accidental Release

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate personal protective equipment (PPE).

e Avoid generating dust.

o Carefully sweep up the solid material and place it into a suitable, labeled container for

disposal.[3]

o Clean the spill area thoroughly with a suitable solvent and then with soap and water.

6.2. Disposal
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o Dispose of waste in accordance with all applicable federal, state, and local regulations.

¢ The material may be disposed of by incineration in a licensed facility.

Experimental Protocols

Note: As of the date of this document, specific, peer-reviewed experimental protocols for the
synthesis, purification, and analysis of 2-fluoro-5-(hydroxymethyl)benzoic acid are not
readily available in the public domain. The information below provides a general workflow.
Researchers should develop specific protocols based on established chemical principles and
perform thorough risk assessments.

General Workflow for Handling and Use
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General Workflow for Handling 2-fluoro-5-(hydroxymethyl)benzoic acid

Preparation

Conduct Risk Assessment

:

Don Appropriate PPE

:

Set up in Fume Hood

Hangling

Weigh Solid Compound

:

Dissolve in Solvent

:

Perform Reaction

Cleanup i Disposal

Quench Reaction (if applicable)

:

Segregate Waste

'

Dispose of Waste Properly

:

Decontaminate Glassware & Surfaces

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of chemical compounds.
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Biological Activity and Signaling Pathways

There is currently no publicly available data on the specific biological activity or signaling
pathways associated with 2-fluoro-5-(hydroxymethyl)benzoic acid. Its structural similarity to
other benzoic acid derivatives suggests potential applications in drug discovery, but this would

require empirical validation.

Hazard Identification and Response Logic

The following diagram illustrates the logical flow for identifying and responding to the hazards
associated with 2-fluoro-5-(hydroxymethyl)benzoic acid based on the available safety data.

Hazard Identification and Response for 2-fluoro-5-(hydroxymethyl)benzoic acid

Identified Hazards

Respiratory Irritation (H335) Eye Irritation (H319)
i"olential Exposure Routes

|
Inhalation of Dust

Preven(ativ'e Measures

Skin/Eye Contact

First Aid Response

Flush Eyes with Water

Wash Skin with Soap & Water

Wear Appropriate PPE (Gloves, Goggles)

Use in Well-Ventilated Area / Fume Hood

Seek Medical Attention

Click to download full resolution via product page
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Caption: Logical flow from hazard identification to preventative measures and first aid
response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

